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Compound of Interest

Compound Name: Isopropyl propionate

Cat. No.: B1204450 Get Quote

Essential Safety and Handling Guide for Isopropyl
Propionate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Isopropyl propionate in a laboratory setting. Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure research environment.

Immediate Safety and Hazard Overview
Isopropyl propionate is a highly flammable liquid and vapor.[1] It may cause skin, eye, and

respiratory irritation.[2] Inhalation of high concentrations of vapors may lead to dizziness or

asphyxiation, particularly in enclosed spaces.[1] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is contingent on the nature of the work being performed. The

following table summarizes the recommended PPE for routine handling, and spill response

scenarios involving Isopropyl propionate.
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Scenario Hand Protection
Eye/Face

Protection

Respiratory

Protection

Protective

Clothing

Routine Handling

& Small-Scale

Operations

Nitrile or

Neoprene

gloves. Consider

double gloving

for added

protection.

ANSI Z87.1

compliant safety

glasses with side

shields or

chemical splash

goggles.

Not typically

required if work

is conducted in a

properly

functioning

chemical fume

hood with

adequate

ventilation.

Standard

laboratory coat.

Large Volume

Transfers &

Operations with

Splash Potential

Butyl rubber or

heavy-duty Nitrile

gloves.

Chemical splash

goggles and a

face shield.

A NIOSH-

approved air-

purifying

respirator with

organic vapor

cartridges may

be necessary if

ventilation is

insufficient.

Chemical-

resistant apron

over a laboratory

coat.

Spill or

Emergency

Response

Heavy-duty Butyl

rubber gloves.

Chemical splash

goggles and a

full-face shield.

A NIOSH-

approved self-

contained

breathing

apparatus

(SCBA) or a

supplied-air

respirator for

large spills or in

poorly ventilated

areas.

Chemical-

resistant suit or

coveralls.

Quantitative Data for Personal Protective Equipment
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Due to the limited availability of specific exposure limits and glove breakthrough data for

Isopropyl propionate, the following recommendations are based on data for chemically similar

substances, such as Isopropyl Acetate and Isopropyl Alcohol. It is crucial to consult the specific

glove manufacturer's chemical resistance data.

Occupational Exposure Limits (Analogous Compounds)

Parameter Value (Isopropyl Acetate) Agency

Permissible Exposure Limit

(PEL)
250 ppm (8-hour TWA) OSHA[3]

Recommended Exposure Limit

(REL)
No established limit NIOSH[3]

Threshold Limit Value (TLV)
100 ppm (8-hour TWA), 200

ppm (STEL)
ACGIH[3]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Glove Material Breakthrough Time (General Guidance for Similar Chemicals)

Glove Material
Estimated Breakthrough

Time
Recommendation

Nitrile
> 480 minutes (for Isopropyl

Alcohol)

Suitable for routine handling

and splash protection.

Neoprene
Varies; consult manufacturer

data.

May be suitable for some

applications.

Butyl Rubber
> 480 minutes (general for

esters)

Recommended for prolonged

contact and spill response.[4]

Ventilation Recommendations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1204450?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://www.qcc.cuny.edu/ehs/docs/NFPA-45_2004.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Value Standard/Guideline

General Laboratory Ventilation
6-12 Air Changes per Hour

(ACH)
NFPA 45

Unoccupied Laboratory Minimum of 4 ACH NFPA 45[4]

Occupied Laboratory Typically > 8 ACH NFPA 45[4]

Operational Plans
Donning and Doffing of Personal Protective Equipment
Proper donning and doffing procedures are critical to prevent cross-contamination.

Donning (Putting On) PPE Sequence:

Gown: Fully cover your torso from neck to knees and arms to the end of your wrists. Fasten

at the back of the neck and waist.

Mask or Respirator: Secure ties or elastic bands. Fit the flexible band to your nose bridge.

Goggles or Face Shield: Place over your face and eyes and adjust to fit.

Gloves: Extend gloves to cover the wrist of the gown.

Doffing (Taking Off) PPE Sequence:

Gloves: Grasp the outside of one glove at the wrist. Peel it off, turning it inside out. Hold the

removed glove in your gloved hand. Slide an ungloved finger under the remaining glove at

the wrist and peel it off over the first glove.

Gown: Unfasten the gown ties. Pull the gown away from your neck and shoulders, touching

the inside of the gown only. Turn the gown inside out as you remove it, fold or roll it into a

bundle, and dispose of it.

Goggles or Face Shield: Remove from the back of your head by lifting the headband or

earpieces.
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Mask or Respirator: Grasp the bottom ties or elastics, then the top ones, and remove without

touching the front.

Hand Hygiene: Immediately wash your hands thoroughly with soap and water or use an

alcohol-based hand sanitizer after removing all PPE.

Disposal Plan for Contaminated PPE
Proper disposal of contaminated PPE is essential to prevent environmental contamination and

exposure to others.

Step-by-Step Disposal Protocol:

Segregation: All PPE contaminated with Isopropyl propionate should be considered

hazardous waste.

Containment: Immediately place all contaminated items (gloves, lab coats, absorbent

materials from spills) into a designated, leak-proof, and clearly labeled hazardous waste

container.[5] This is often a yellow hazardous waste bag or a rigid container with a secure lid.

Labeling: The container must be labeled with "Hazardous Waste" and the specific chemical

name, "Isopropyl propionate".

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from ignition sources, awaiting pickup by a licensed hazardous waste

disposal company.

Lab Coats: Lab coats with minor contamination may be professionally laundered. However,

in the case of a significant spill, the lab coat should be disposed of as hazardous waste.[6]

Do not take contaminated lab coats home.[6]

Experimental Protocols Referenced
While specific experimental protocols for testing PPE with Isopropyl propionate were not

found, the general methodologies for evaluating glove chemical resistance are outlined in

standards such as ASTM F739 ("Standard Test Method for Permeation of Liquids and Gases
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through Protective Clothing Materials under Conditions of Continuous Contact"). This method

involves:

Clamping a sample of the glove material in a test cell, creating a barrier between a challenge

chemical (Isopropyl propionate) and a collection medium.

The collection medium is periodically sampled and analyzed to detect the presence of the

chemical.

The time it takes for the chemical to be detected is the breakthrough time.
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Caption: PPE selection workflow for Isopropyl propionate handling.
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Caption: Disposal workflow for PPE contaminated with Isopropyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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